Cas no 921772-06-7 (1,3-Pentanediamine, 2-phenyl-, (2S,3S)-)

• Product Name: 1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
• CAS No: 921772-06-7
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 743155
• PubChem ID: 71422011
• Update Time: 2025-04-19

1,3-Pentanediamine, 2-phenyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
• (2S,3S)-2-phenylpentane-1,3-diamine
• 921772-06-7
• DTXSID80841054

• Inchi： 1S/C11H18N2/c1-2-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10-11H,2,8,12-13H2,1H3/t10-,11+/m1/s1
• InChI Key： MDJWWYZVFCHJIF-MNOVXSKESA-N
• SMILES： N[C@@H](CC)[C@@H](C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų